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Compound of Interest

Compound Name: Dibritannilactone B

Cat. No.: B15592878

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information on Dibritannilactone B is currently limited in the public scientific
literature. This guide synthesizes the available data and provides a framework for its potential
anticancer properties based on related compounds and general pharmacological principles.
Further peer-reviewed research is necessary to validate these hypotheses.

Introduction

Dibritannilactone B is a sesquiterpenoid natural product isolated from the plant Inula
britannica.[1][2] Sesquiterpene lactones are a well-established class of bioactive compounds
with a wide range of pharmacological activities.[1] Preliminary information suggests that
Dibritannilactone B may possess anti-inflammatory and anticancer properties through the
modulation of key cellular signaling pathways involved in apoptosis and inflammation.[1][2]
However, specific, peer-reviewed studies providing detailed evidence for these claims are not
yet available in the public domain.[2] This document aims to provide a comprehensive overview
of the current knowledge and a hypothetical framework for the investigation of
Dibritannilactone B as a potential anticancer agent.

Chemical and Physical Properties

A summary of the available data for Dibritannilactone B is presented below. It is important to
note that some inconsistencies in the reported CAS number have been observed, and
researchers should verify the identity of any obtained material.[1]
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Property Value Source
CAS Number 1829580-18-8 [1][2]
Molecular Formula C34H4609 [1][2]
Molecular Weight 598.72 g/mol [11[2]
Source Organism Inula britannica [11121[3]
Physical Description Powder [1]
Purity >98% (as determined by o
HPLC)

Hypothetical Anticancer Mechanism of Action

Due to the lack of specific mechanistic studies on Dibritannilactone B, the following proposed
mechanisms are based on the known activities of structurally related sesquiterpene lactones,
such as Britannin, also isolated from Inula species.[4]

Inhibition of the NF-kB Signaling Pathway

A primary mechanism for the anticancer and anti-inflammatory effects of many sesquiterpene
lactones is the inhibition of the Nuclear Factor-kappa B (NF-kB) pathway.[4] In many cancer
cells, this pathway is constitutively active, promoting cell survival, proliferation, and
inflammation.[4] It is hypothesized that Dibritannilactone B may inhibit the NF-kB pathway,
potentially by preventing the nuclear translocation of the p65 subunit, thereby downregulating
the expression of pro-survival genes.[4]
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Further Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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